26-Thiacholesterol

• CAS RN: 117768-78-2
• Molecular Formula: C27H46OS
• Molecular Weight: 418.7 g/mol
• IUPAC Name: (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R,6R)-6-methyl-7-sulfanylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C27H46OS/c1-18(17-29)6-5-7-19(2)23-10-11-24-22-9-8-20-16-21(28)12-14-26(20,3)25(22)13-15-27(23,24)4/h8,18-19,21-25,28-29H,5-7,9-17H2,1-4H3/t18-,19-,21+,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key: SADAWOFTFFMPGA-YSQMORBQSA-N
• Isomeric SMILES: C[C@H](CCC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)CS
• SMILES: CC(CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)CS
• synonyms: 26-thiacholesterol

Description

26-Thiacholesterol is a cholesterol derivative that has been synthesized and studied extensively due to its potential applications in scientific research. This compound has been shown to have unique biochemical and physiological effects that make it a valuable tool for studying various biological processes. In

Mechanism of Action

The mechanism of action of 26-Thiacholesterol is not fully understood, but it is believed to act as a cholesterol analog, mimicking the effects of cholesterol in biological systems. This compound has been shown to affect membrane fluidity and lipid-protein interactions, which can impact various biological processes.
Biochemical and Physiological Effects:
This compound has been shown to have unique biochemical and physiological effects that make it a valuable tool for studying various biological processes. This compound has been shown to alter membrane fluidity and lipid-protein interactions, which can impact signal transduction, membrane trafficking, and other biological processes. Additionally, this compound has been shown to inhibit cholesterol synthesis and uptake, which can impact cellular cholesterol levels.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 26-Thiacholesterol in lab experiments is its ability to mimic the effects of cholesterol in biological systems. This compound can be used to study the role of cholesterol in various biological processes without the potential confounding effects of cholesterol itself. However, one limitation of using this compound is its potential toxicity at high concentrations. Careful consideration must be taken when using this compound in experiments to ensure that it does not have toxic effects on cells or organisms.

Future Directions

There are many potential future directions for research involving 26-Thiacholesterol. One area of interest is the role of this compound in lipid-protein interactions and membrane dynamics. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its impact on various biological processes. Finally, the potential use of this compound as a therapeutic agent for diseases such as cancer and Alzheimer's disease should be explored further.

Synthesis Methods

The synthesis of 26-Thiacholesterol involves the reaction of cholesterol with sulfur in the presence of a catalyst. This process results in the replacement of the oxygen atom in the cholesterol molecule with a sulfur atom, creating a thioether linkage. The resulting compound, this compound, has a similar structure to cholesterol but with a sulfur atom in place of the oxygen atom.

Scientific Research Applications

26-Thiacholesterol has been extensively studied for its potential applications in scientific research. This compound has been used as a probe to study cholesterol metabolism, membrane dynamics, and lipid-protein interactions. It has also been used to investigate the role of cholesterol in various biological processes, including signal transduction and membrane trafficking.